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Compound of Interest

Compound Name: QCA570

Cat. No.: B610376 Get Quote

Researchers and drug development professionals handling QCA570, a potent Proteolysis

Targeting Chimera (PROTAC) BET degrader, must adhere to stringent disposal procedures to

ensure laboratory safety and environmental protection.[1][2][3][4][5] Due to its high potency and

biological activity, QCA570 is classified as hazardous chemical waste and requires specialized

disposal methods.[6][7] This document provides a comprehensive, step-by-step guide for the

proper disposal of QCA570, aligning with general laboratory safety protocols for hazardous

materials.

Disposal of QCA570 Waste
Proper disposal of QCA570 and contaminated materials is crucial to prevent accidental

exposure and environmental contamination. The following procedures are recommended:

1. Waste Segregation and Collection:

Solid Waste: All solid materials contaminated with QCA570, including unused compound,

personal protective equipment (PPE) such as gloves and lab coats, and contaminated lab

supplies (e.g., pipette tips, tubes), should be collected in a dedicated, clearly labeled

hazardous waste container. The container should be lined with a heavy-duty plastic bag.

Liquid Waste: Solutions containing QCA570, including experimental residues and solvent

rinses, must be collected in a separate, leak-proof, and clearly labeled hazardous waste

container. Do not mix with other chemical waste streams unless compatibility has been

confirmed.
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Sharps Waste: Needles, syringes, and other contaminated sharps must be placed in a

designated, puncture-resistant sharps container.

2. Container Labeling: All waste containers must be accurately labeled with the following

information:

The words "Hazardous Waste"

The full chemical name: QCA570

The specific contents and concentration

The date of accumulation

The name of the principal investigator or laboratory contact

3. Storage of Waste: Waste containers should be stored in a designated satellite accumulation

area within the laboratory. This area should be secure, well-ventilated, and away from general

laboratory traffic. Ensure containers are tightly sealed to prevent leaks or spills.

4. Final Disposal: Contact your institution's Environmental Health and Safety (EHS) office to

arrange for the pickup and disposal of the hazardous waste. Follow all institutional and local

regulations for the final disposal of chemical waste. Do not dispose of QCA570 down the drain

or in the regular trash.

Decontamination Procedures
Glassware and Equipment: All glassware and equipment contaminated with QCA570 should

be decontaminated. Rinse items multiple times with an appropriate solvent (such as DMSO

followed by ethanol) and collect the rinsate as hazardous liquid waste. After thorough rinsing,

glassware can be washed according to standard laboratory procedures.

Work Surfaces: Decontaminate work surfaces with a suitable laboratory detergent and then

wipe down with 70% ethanol. All cleaning materials should be disposed of as solid

hazardous waste.

Spills: In the event of a spill, immediately alert personnel in the area. Wearing appropriate

PPE, contain the spill with absorbent material. Clean the area with a suitable solvent and
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decontaminating solution. All materials used for spill cleanup must be disposed of as

hazardous waste.

Chemical and Physical Properties of QCA570
The following table summarizes the key quantitative data for QCA570, a potent BET degrader.

[1][2][3][4]

Property Value

Molecular Formula C₃₉H₃₃N₇O₄S

Molecular Weight 695.80 g/mol

CAS Number 2207569-08-0

Purity >99% (batch dependent)

IC₅₀ (BRD4 BD1) 10 nM

Cell Growth Inhibition

   MV4;11 8.3 pM

   MOLM-13 62 pM

   RS4;11 32 pM

Storage (Stock Solution) -80°C (up to 6 months), -20°C (up to 1 month)

Experimental Protocols and Signaling Pathways
While specific experimental protocols for the use of QCA570 can vary, a general workflow for

cell-based assays is outlined below. QCA570 functions as a PROTAC, inducing the

degradation of BET proteins through the recruitment of the E3 ubiquitin ligase Cereblon.

QCA570 Disposal Workflow
The following diagram illustrates the procedural flow for the proper disposal of QCA570 waste.
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Caption: Workflow for the safe disposal of QCA570 waste.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com
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